Cas no 2248278-37-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(furan-2-yl)methyl]sulfanyl}benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(furan-2-yl)methyl]sulfanyl}benzoate
• CAS No: 2248278-37-5
• MF: C₂₀H₁₃NO₅S
• MW: 379.385924100876
• CID: 6551157
• PubChem ID: 165731479
• Update Time: 2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(furan-2-yl)methyl]sulfanyl}benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6520398
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(furan-2-yl)methyl]sulfanyl}benzoate
• 2248278-37-5

• Inchi： 1S/C20H13NO5S/c22-18-14-7-1-2-8-15(14)19(23)21(18)26-20(24)16-9-3-4-10-17(16)27-12-13-6-5-11-25-13/h1-11H,12H2
• InChI Key： MKCKQCIAOCHMPF-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)C1=CC=CC=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 379.05144369g/mol
• Monoisotopic Mass: 379.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(furan-2-yl)methyl]sulfanyl}benzoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(furan-2-yl)methyl]sulfanyl}benzoate (CAS No. 2248278-37-5): A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(furan-2-yl)methyl]sulfanyl}benzoate (CAS No. 2248278-37-5) is a specialized chemical entity with a unique molecular structure that combines an isoindole-1,3-dione core with a furan-2-ylmethylthio benzoate moiety. This structural complexity makes it an intriguing subject for researchers in medicinal chemistry, material science, and synthetic organic chemistry.

Recent trends in chemical research highlight growing interest in heterocyclic compounds like this one, particularly those containing both furan and phthalimide derivatives. The presence of these functional groups suggests potential applications in pharmaceutical development, where similar structures have shown biological activity. The sulfanyl bridge in this molecule adds further interest, as sulfur-containing compounds often demonstrate enhanced binding properties in drug design.

From a synthetic chemistry perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(furan-2-yl)methyl]sulfanyl}benzoate represents an interesting case study in esterification reactions and thioether formation. The compound's molecular weight of 381.41 g/mol and its specific structural features make it potentially valuable for creating more complex molecular architectures through further chemical modifications.

In material science applications, compounds containing both aromatic and heteroaromatic components like this one are being investigated for their electronic properties. The furan ring may contribute to interesting photophysical characteristics, while the phthalimide moiety could influence thermal stability. These properties are particularly relevant to current research in organic electronics and advanced materials.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(furan-2-yl)methyl]sulfanyl}benzoate typically involves multi-step organic transformations. Common synthetic routes might begin with 2-mercaptobenzoic acid derivatives, proceeding through thioether formation with furfuryl halides, followed by esterification with N-hydroxyphthalimide derivatives. Such synthetic approaches are frequently searched in academic databases, reflecting the compound's relevance to modern organic synthesis methodologies.

Analytical characterization of this compound would typically employ techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. The expected ¹H NMR spectrum would show characteristic signals for the furan protons (δ 6.3-7.6 ppm), phthalimide aromatic protons (δ 7.7-8.2 ppm), and the benzoate aromatic protons (δ 7.3-8.0 ppm). These analytical details are crucial for researchers working with this compound.

Current market trends show increasing demand for specialized phthalimide derivatives in pharmaceutical research and development. While 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(furan-2-yl)methyl]sulfanyl}benzoate is primarily used in research settings, its structural features align with compounds being investigated for various biological activities. The presence of both furan and phthalimide moieties may offer interesting possibilities for structure-activity relationship studies.

From a safety perspective, standard laboratory precautions should be observed when handling this compound. While not classified as hazardous under standard regulations, proper personal protective equipment including gloves and safety glasses should be used. The compound should be stored in a cool, dry place, protected from light, following standard protocols for organic chemical storage.

Researchers interested in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(furan-2-yl)methyl]sulfanyl}benzoate often search for related compounds with similar structural motifs. Common search queries include "phthalimide ester derivatives," "furan-containing sulfanyl compounds," and "heterocyclic benzoate esters." These search trends reflect the compound's relevance to multiple areas of chemical research.

Future research directions for this compound might explore its potential as a building block in drug discovery or as a component in functional materials. The combination of electron-rich furan and electron-deficient phthalimide moieties suggests possible applications in charge-transfer materials or as a precursor for more complex molecular systems.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(furan-2-yl)methyl]sulfanyl}benzoate (CAS No. 2248278-37-5) represents an interesting chemical entity with potential applications across multiple research domains. Its unique structural features combine elements that are currently of significant interest in both pharmaceutical and materials chemistry, making it a compound worthy of further investigation and development.